Cas no 5411-13-2 (N-(4-Acetylphenyl)benzamide)

N-(4-Acetylphenyl)benzamide is a synthetic organic compound featuring both amide and acetyl functional groups, making it a versatile intermediate in pharmaceutical and chemical synthesis. Its structure, combining a benzamide moiety with a 4-acetylphenyl group, allows for selective reactivity in coupling reactions and derivatization processes. The compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its ability to serve as a scaffold for further functionalization. High purity and stability under standard conditions ensure reliable performance in research and industrial applications. Its well-defined molecular properties facilitate precise modifications, supporting advancements in drug discovery and material science.

N-(4-Acetylphenyl)benzamide structure

Product Name:N-(4-Acetylphenyl)benzamide

CAS No:5411-13-2

MF:C₁₅H₁₃NO₂

MW:239.269223928452

CID:383989

PubChem ID:223354

Update Time:2025-05-21

N-(4-Acetylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

- Benzamide,N-(4-acetylphenyl)-
- N-(4-acetylphenyl)benzamide
- 4'-Acetylbenzanilide
- 4'-benzamidoacetophenone
- 4-Benzamino-acetophenon
- AC1L5CHV
- AC1Q1JRA
- AC1Q5MG9
- Benzoesaeure-(4-acetyl-anilid)
- benzoic acid-(4-acetyl-anilide)
- N-(4-ethanoylphenyl)benzamide
- N-benzoyl-4-aminoacetophenone
- NSC10921
- SureCN7592024
- DTXSID90966747
- SCHEMBL7592024
- NSC-10921
- SR-01000252165-1
- AKOS000171274
- N~1~-(4-ACETYLPHENYL)BENZAMIDE
- SR-01000252165
- LS-01225
- MFCD00188754
- N-(4-Acetyl-phenyl)-benzamide
- 5411-13-2
- Z27699592
- 5237-29-6
- ALBB-002897
- STK124959
- N-(4-Acetylphenyl)benzamide
- MDL： MFCD00188754
- Inchi： 1S/C15H13NO2/c1-11(17)12-7-9-14(10-8-12)16-15(18)13-5-3-2-4-6-13/h2-10H,1H3,(H,16,18)
- InChI Key： ZJXQWYZBPKDYLS-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)NC1C=CC(C(C)=O)=CC=1

Computed Properties

Exact Mass: 239.09469
Monoisotopic Mass: 239.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Density: 1.197
Boiling Point: 326.8°Cat760mmHg
Flash Point: 117.4°C
PSA: 46.17
LogP: 3.21450

N-(4-Acetylphenyl)benzamide Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

N-(4-Acetylphenyl)benzamide Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	030039-500mg	N-(4-Acetylphenyl)benzamide	5411-13-2		500mg	1235.0CNY	2021-07-13
TRC	A192938-100mg	N-(4-Acetylphenyl)benzamide	5411-13-2		100mg	$ 70.00	2022-06-08
TRC	A192938-500mg	N-(4-Acetylphenyl)benzamide	5411-13-2		500mg	$ 230.00	2022-06-08
TRC	A192938-1g	N-(4-Acetylphenyl)benzamide	5411-13-2		1g	$ 340.00	2022-06-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	030039-500mg	N-(4-Acetylphenyl)benzamide	5411-13-2		500mg	1235CNY	2021-05-07
A2B Chem LLC	AG54109-500mg	N-(4-Acetylphenyl)benzamide	5411-13-2	>95%	500mg	$412.00	2024-04-19
A2B Chem LLC	AG54109-1g	N-(4-Acetylphenyl)benzamide	5411-13-2	>95%	1g	$439.00	2024-04-19
A2B Chem LLC	AG54109-5g	N-(4-Acetylphenyl)benzamide	5411-13-2	>95%	5g	$787.00	2024-04-19
A2B Chem LLC	AG54109-10g	N-(4-Acetylphenyl)benzamide	5411-13-2	>95%	10g	$1134.00	2024-04-19
abcr	AB404872-500mg	N-(4-Acetylphenyl)benzamide; .	5411-13-2		500mg	€205.00	2025-04-18